Cas no 854508-16-0 (1-(furan-3-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(furan-3-carbonyl)piperidine-3-carboxylic acid
• CAS No: 854508-16-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD09047267
• CID: 4660565
• PubChem ID: 3476643
• Update Time: 2025-08-05

1-(furan-3-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-carbonyl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-(3-furanylcarbonyl)-

• MDL： MFCD09047267
• Inchi： 1S/C11H13NO4/c13-10(9-3-5-16-7-9)12-4-1-2-8(6-12)11(14)15/h3,5,7-8H,1-2,4,6H2,(H,14,15)
• InChI Key： PNJBBPYLWPPKSM-UHFFFAOYSA-N
• SMILES： N1(C(C2C=COC=2)=O)CCCC(C(O)=O)C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 424.0±35.0 °C at 760 mmHg
• Flash Point: 210.2±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(furan-3-carbonyl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(furan-3-carbonyl)piperidine-3-carboxylic acid

Professional Introduction to 1-(furan-3-carbonyl)piperidine-3-carboxylic acid (CAS No. 854508-16-0)

1-(furan-3-carbonyl)piperidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 854508-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a furan-3-carbonyl substituent at the 1-position of the piperidine ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of bioactive molecules.

The structural motif of 1-(furan-3-carbonyl)piperidine-3-carboxylic acid combines the favorable pharmacokinetic properties of piperidine derivatives with the bioisosteric potential of furan-based fragments. Piperidine derivatives are widely recognized for their role in drug design due to their ability to enhance solubility, metabolic stability, and binding affinity to biological targets. The furan-3-carbonyl moiety, on the other hand, can serve as a key pharmacophore, influencing both the reactivity and interactions of the molecule with biological systems.

In recent years, there has been growing interest in leveraging piperidine-furan hybrids for the development of novel therapeutic agents. These hybrids have been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The combination of piperidine and furan functionalities provides a versatile platform for modulating molecular interactions, which is crucial for achieving high selectivity and efficacy in drug discovery.

One of the most compelling aspects of 1-(furan-3-carbonyl)piperidine-3-carboxylic acid is its potential as a building block for more complex pharmacological entities. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological profiles. For instance, modifications at the 3-position of the piperidine ring can introduce additional functional groups that fine-tune the compound's bioactivity. Such structural diversification has led to the identification of novel compounds with promising preclinical results.

The synthesis of 1-(furan-3-carbonyl)piperidine-3-carboxylic acid typically involves multi-step organic transformations, starting from readily available furan derivatives and piperidine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only ensure high yields but also allow for scalable production, which is essential for industrial applications.

The pharmacological evaluation of 1-(furan-3-carbonyl)piperidine-3-carboxylic acid has revealed intriguing biological activities. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes and receptors relevant to human diseases. For example, derivatives of this compound have shown inhibitory effects on kinases and proteases that are implicated in cancer progression. Additionally, preliminary in vivo studies suggest that these derivatives exhibit acceptable pharmacokinetic profiles and minimal toxicity at therapeutic doses.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 1-(furan-3-carbonyl)piperidine-3-carboxylic acid. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental synthesis. This approach not only saves time but also allows researchers to rationally design molecules with improved drug-like properties.

The future prospects for 1-(furan-3-carbonyl)piperidine-3-carboxylic acid are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its role in modulating neural pathways has opened new avenues in neurodegenerative disease research. Furthermore, exploring its interactions with inflammatory pathways holds potential for developing novel anti-inflammatory agents. As our understanding of biological mechanisms continues to evolve, compounds like this are likely to play a pivotal role in next-generation drug development.

In conclusion, 1-(furan-3-carbonyl)piperidine-3-carboxylic acid (CAS No. 854508-16-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile biological activities make it an invaluable asset in medicinal research. As scientists continue to uncover new therapeutic applications and refine synthetic methodologies, this compound is poised to contribute substantially to the development of innovative treatments for human diseases.